Cas no 644973-64-8 (4H-1-Benzopyran-4-one, 2-(2-bromophenyl)-2,3-dihydro-)

• Product Name: 4H-1-Benzopyran-4-one, 2-(2-bromophenyl)-2,3-dihydro-
• CAS No: 644973-64-8
• MF: C₁₅H₁₁BrO₂
• MW: 303.150643587112
• CID: 423741
• PubChem ID: 5271535
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 2-(2-bromophenyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2-(2-bromophenyl)-2,3-dihydro-
• 2-(2-bromophenyl)-2,3-dihydrochromen-4-one
• 644973-64-8
• 2-(2-bromophenyl)-3,4-dihydro-2H-1-benzopyran-4-one
• CHEMBL442095
• 2-(2-bromophenyl)chroman-4-one
• DTXSID30414914

• Inchi： 1S/C15H11BrO2/c16-12-7-3-1-5-10(12)15-9-13(17)11-6-2-4-8-14(11)18-15/h1-8,15H,9H2
• InChI Key： XBJCSFWSBKCPOL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CC(C2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 301.99423
• Monoisotopic Mass: 301.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones